Cas no 898759-38-1 (1-(1,3-oxazol-2-yl)-2-propylpentan-1-one)

• Product Name: 1-(1,3-oxazol-2-yl)-2-propylpentan-1-one
• CAS No: 898759-38-1
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• MDL: MFCD07699333
• CID: 1946527
• PubChem ID: 24723626
• Update Time: 2025-10-29

1-(1,3-oxazol-2-yl)-2-propylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-oxazol-2-yl)-2-propylpentan-1-one
• 2-(2-PROPYLVALERYL)OXAZOLE
• CTK5G4248
• AG-H-64166
• KB-162506
• MFCD07699333
• 898759-38-1
• AKOS006286582
• DTXSID80642063

• MDL： MFCD07699333
• Inchi： 1S/C11H17NO2/c1-3-5-9(6-4-2)10(13)11-12-7-8-14-11/h7-9H,3-6H2,1-2H3
• InChI Key： MYOKYMZQUXDWIG-UHFFFAOYSA-N
• SMILES： O=C(C1=NC=CO1)C(CCC)CCC

Computed Properties

• Exact Mass: 195.12600
• Monoisotopic Mass: 195.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 0.994
• Boiling Point: 271.2°C at 760 mmHg
• Flash Point: 117.8°C
• Refractive Index: 1.466
• PSA: 43.10000
• LogP: 3.07370

Additional information on 1-(1,3-oxazol-2-yl)-2-propylpentan-1-one

Chemical Profile of 1-(1,3-oxazol-2-yl)-2-propylpentan-1-one (CAS No. 898759-38-1)

1-(1,3-oxazol-2-yl)-2-propylpentan-1-one, identified by its unique Chemical Abstracts Service number CAS No. 898759-38-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ketone features a 1,3-oxazole moiety linked to a pentanone backbone, which confers distinct structural and functional properties. The compound has garnered attention due to its potential applications in medicinal chemistry, particularly in the development of novel bioactive molecules.

The structural framework of 1-(1,3-oxazol-2-yl)-2-propylpentan-1-one consists of a five-membered oxazole ring fused with an aliphatic chain terminated by a ketone group. The presence of the propyl substituent at the second carbon atom introduces steric and electronic effects that can modulate the compound's reactivity and biological activity. This arrangement makes it a versatile scaffold for further derivatization and functionalization, enabling the exploration of diverse pharmacophores.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. The 1,3-oxazole core is known to exhibit antimicrobial, anti-inflammatory, and antioxidant properties, making it a valuable component in drug discovery efforts. The introduction of alkyl groups, such as the propyl moiety in this compound, can enhance solubility and metabolic stability, which are critical factors for pharmaceutical development.

One of the most compelling aspects of 1-(1,3-oxazol-2-yl)-2-propylpentan-1-one is its potential as a precursor for more complex molecules. Researchers have leveraged similar structures to develop inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, oxazole-based compounds have been investigated for their role in modulating enzyme activity related to metabolic disorders and neurodegenerative diseases. The flexibility provided by the pentanone chain allows for further modifications that can fine-tune interactions with biological targets.

The synthesis of 1-(1,3-oxazol-2-yl)-2-propylpentan-1-one typically involves multi-step organic reactions, including condensation reactions to form the oxazole ring and subsequent alkylation to introduce the propyl substituent. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired framework with high precision.

From a computational chemistry perspective, virtual screening and molecular docking studies have been employed to evaluate the binding affinity of 1-(1,3-oxazol-2-yl)-2-propylpentan-1-one to potential biological targets. These studies have revealed promising interactions with enzymes such as cytochrome P450 monooxygenases and kinases, which are implicated in various physiological processes. The ability to predict binding modes and affinity allows researchers to optimize lead compounds before proceeding to experimental validation.

The pharmacokinetic properties of 1-(1,3-oxazol-2-yl)-2-propylpentan-1-one are also under investigation to ensure its suitability for therapeutic applications. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) profiles are critical considerations in drug development. Preliminary studies suggest that the compound exhibits reasonable oral bioavailability and moderate metabolic stability, although further investigations are needed to fully characterize its pharmacokinetic behavior.

In conclusion, 1-(1,3-o xazol - 2 - yl ) - 2 - prop ylpentan - 1 - one ( CAS No . 898759 - 38 - 1 ) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , combined with its potential biological activities , make it an attractive scaffold for developing novel therapeutic agents . As our understanding of molecular interactions continues to evolve , compounds like this will play an increasingly important role in addressing unmet medical needs .